Cas no 141234-05-1 (5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester)

Technical Introduction: 5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester is a quinoline derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring a methyl substituent at the 2-position and an ethyl ester group, enhances its reactivity and solubility in organic solvents. This compound may serve as a versatile intermediate in the synthesis of more complex heterocyclic systems or active pharmaceutical ingredients (APIs). The ethyl ester moiety offers stability while allowing further functionalization under mild conditions. Its well-defined molecular framework makes it suitable for studies in medicinal chemistry, particularly in the development of quinoline-based therapeutics. Proper handling and storage are recommended to maintain its integrity.

5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester structure

141234-05-1 structure

Product Name:5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester

CAS No:141234-05-1

MF:C₁₃H₁₃NO₂

MW:215.247823476791

CID:1303444

PubChem ID:15134190

Update Time:2025-10-06

5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester
- Ethyl 2-methylquinoline-5-carboxylate
- QJCZURAOEDPCHC-UHFFFAOYSA-N
- Ethyl2-methylquinoline-5-carboxylate
- 141234-05-1
- SCHEMBL13701030
- DB-401116
- Inchi： 1S/C13H13NO2/c1-3-16-13(15)11-5-4-6-12-10(11)8-7-9(2)14-12/h4-8H,3H2,1-2H3
- InChI Key： QJCZURAOEDPCHC-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC2C1=CC=C(C)N=2)=O

Computed Properties

Exact Mass: 215.09469
Monoisotopic Mass: 215.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19

5-Quinolinecarboxylic acid, 2-methyl-, ethyl ester Pricemore >>

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